N-(4-ethoxybenzyl)-2-ethyl-4-methylpyrimidine-5-carboxamide

• IUPAC Name: N-[(4-ethoxyphenyl)methyl]-2-ethyl-4-methylpyrimidine-5-carboxamide
• InChI: InChI=1S/C17H21N3O2/c1-4-16-18-11-15(12(3)20-16)17(21)19-10-13-6-8-14(9-7-13)22-5-2/h6-9,11H,4-5,10H2,1-3H3,(H,19,21)
• InChI Key: LHUWSNZZJLUALV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C(=N1)C)C(=O)NCC2=CC=C(C=C2)OCC
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

N-(4-ethoxybenzyl)-2-ethyl-4-methylpyrimidine-5-carboxamide, also known as EMA401, is a small molecule drug that has been studied for its potential use in treating chronic pain. EMA401 is a selective antagonist of the angiotensin II type 2 receptor (AT2R), which is involved in pain signaling pathways in the body. In

Mechanism of Action

N-(4-ethoxybenzyl)-2-ethyl-4-methylpyrimidine-5-carboxamide works by selectively blocking the AT2R, which is involved in pain signaling pathways in the body. By blocking the AT2R, N-(4-ethoxybenzyl)-2-ethyl-4-methylpyrimidine-5-carboxamide reduces the activity of pain-sensing neurons, which can reduce the sensation of pain.
Biochemical and Physiological Effects:
N-(4-ethoxybenzyl)-2-ethyl-4-methylpyrimidine-5-carboxamide has been shown to reduce pain in preclinical studies. In addition, N-(4-ethoxybenzyl)-2-ethyl-4-methylpyrimidine-5-carboxamide has been shown to have a good safety profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-ethoxybenzyl)-2-ethyl-4-methylpyrimidine-5-carboxamide is that it has shown promise in preclinical studies as a potential treatment for neuropathic pain. However, one limitation is that further studies are needed to determine the optimal dose and dosing regimen for N-(4-ethoxybenzyl)-2-ethyl-4-methylpyrimidine-5-carboxamide.

Future Directions

There are several future directions for research on N-(4-ethoxybenzyl)-2-ethyl-4-methylpyrimidine-5-carboxamide. One area of research could focus on optimizing the dose and dosing regimen for N-(4-ethoxybenzyl)-2-ethyl-4-methylpyrimidine-5-carboxamide in order to maximize its efficacy and minimize any potential side effects. Another area of research could focus on identifying biomarkers that could be used to predict which patients are most likely to respond to treatment with N-(4-ethoxybenzyl)-2-ethyl-4-methylpyrimidine-5-carboxamide. Finally, further studies are needed to determine the long-term safety and efficacy of N-(4-ethoxybenzyl)-2-ethyl-4-methylpyrimidine-5-carboxamide in humans.

Synthesis Methods

The synthesis of N-(4-ethoxybenzyl)-2-ethyl-4-methylpyrimidine-5-carboxamide involves a series of chemical reactions starting from commercially available starting materials. The first step involves the reaction of 4-ethoxybenzylamine with 2-ethyl-4-methylpyrimidine-5-carboxylic acid to form the corresponding amide. The amide is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with 4-ethoxybenzyl alcohol to form the final product, N-(4-ethoxybenzyl)-2-ethyl-4-methylpyrimidine-5-carboxamide.

Scientific Research Applications

N-(4-ethoxybenzyl)-2-ethyl-4-methylpyrimidine-5-carboxamide has been studied for its potential use in treating chronic pain, particularly neuropathic pain. Neuropathic pain is a type of chronic pain that is caused by damage or dysfunction of the nervous system. Current treatments for neuropathic pain are often inadequate and can have significant side effects. N-(4-ethoxybenzyl)-2-ethyl-4-methylpyrimidine-5-carboxamide has shown promise in preclinical studies as a potential treatment for neuropathic pain.